Cas no 25488-25-9 ((2S,3S)-2-Amino-3-phenylbutanoic acid)

• Product Name: (2S,3S)-2-Amino-3-phenylbutanoic acid
• CAS No: 25488-25-9
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD17012639
• CID: 2856730
• PubChem ID: 6951458
• Update Time: 2024-03-01

(2S,3S)-2-Amino-3-phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2-amino-3-phenylbutanoic acid
• (2S,3S)-2-Amino-3-phenyl-butyric acid
• (2s,3s)-beta-methylphenylalanine
• (2S,3S)-3-methylphenylalanine
• (betaS)-beta-methyl-L-phenylalanine
• (3S)-3-methyl-L-phenylalanine
• (betaS)-beta-Methylphenylalanine
• 8578AH
• SB36210
• L-Phenylalanine, beta-methyl-, (betaS)-
• (2S,3S)- -methylphenylalanine zwitterion
• C20895
• erythro-(2S,3S)-2-amino-3-phenylbutanoic acid
• Q27146560
• (2S,3S)-2-Amino-3-phenylbutanoic acid

• MDL： MFCD17012639
• Inchi： 1S/C10H13NO2/c1-7(9(11)10(12)13)8-5-3-2-4-6-8/h2-7,9H,11H2,1H3,(H,12,13)/t7-,9-/m0/s1
• InChI Key： IRZQDMYEJPNDEN-CBAPKCEASA-N
• SMILES： OC([C@H]([C@@H](C)C1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 179.094628657 g/mol
• Monoisotopic Mass: 179.094628657 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 63.3
• Molecular Weight: 179.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids